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Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for improving the light fastness of materials containing Disperse Yellow 163.

Introduction to Disperse Yellow 163
Disperse Yellow 163 is a single azo disperse dye commonly used for dyeing polyester and its

blended fabrics, imparting a reddish-yellow hue.[1][2][3] It is suitable for high-temperature

dyeing processes and printing on polyester, including superfine fibers.[1][2] While it offers good

overall fastness properties, its performance against UV radiation can be a critical factor for

materials intended for applications with high sun exposure, such as automotive textiles and

outdoor apparel.[4] According to industry standards, Disperse Yellow 163 has a light fastness

rating of 6 on the 1-8 Blue Wool scale when tested according to ISO 105-B02.[5]

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of poor light fastness in materials dyed with Disperse Yellow
163?

A1: The primary cause of fading is the photodegradation of the dye molecules upon exposure

to ultraviolet (UV) radiation from sunlight.[4] Disperse Yellow 163, being an azo dye, contains

a chromophoric azo group (-N=N-) which is susceptible to cleavage by UV energy, leading to a

loss of color.[3] The polyester fiber itself can also absorb UV energy, which can accelerate the

degradation of the dye.[4]
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Q2: How can I improve the light fastness of my materials dyed with Disperse Yellow 163?

A2: Several strategies can be employed to enhance the light fastness of Disperse Yellow 163
on polyester fabrics. These include the application of UV absorbers, the use of hindered amine

light stabilizers (HALS), and the optimization of the dyeing and after-treatment processes.[4][6]

Q3: What are UV absorbers and how do they work?

A3: UV absorbers are chemical compounds that protect the dye by preferentially absorbing

harmful UV radiation and dissipating it as less harmful thermal energy.[7] Common types of UV

absorbers used for textiles include benzotriazoles and benzophenones.[6][8] They can be

applied during the dyeing process or as a post-treatment.[8][9]

Q4: What are Hindered Amine Light Stabilizers (HALS) and how do they differ from UV

absorbers?

A4: Hindered Amine Light Stabilizers (HALS) are compounds that do not primarily absorb UV

radiation. Instead, they function by scavenging free radicals that are formed during the photo-

oxidation process, thus inhibiting the degradation of the dye.[10][11] HALS are known for their

ability to regenerate and provide long-term protection.[10]

Q5: Can the dyeing process itself affect the light fastness of Disperse Yellow 163?

A5: Yes, the dyeing process plays a crucial role. Ensuring proper dye penetration and fixation

within the polyester fiber is essential.[4] Unfixed dye on the surface of the fabric is more

susceptible to fading.[12] Therefore, optimizing dyeing parameters such as temperature, time,

and pH, followed by a thorough after-clearing process to remove surface dye, can significantly

improve light fastness.[6]
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Issue Possible Cause Recommended Solution

Noticeable fading of light

shades after short sun

exposure.

Lighter shades have a lower

concentration of dye, making

them more susceptible to UV

degradation.[4]

For light shades, it is crucial to

use a higher concentration of

UV absorber or a combination

of a UV absorber and a HALS.

Consider selecting a dye with

an inherently higher light

fastness rating if the

application is demanding.[4]

Inconsistent light fastness

across the dyed fabric.

Uneven application of the UV

absorber or HALS. Improper

dye dispersion leading to

aggregation on the fiber

surface.[4]

Ensure uniform application of

the light stabilizing finish. Use

an effective dispersing agent

during dyeing to prevent dye

aggregation.

Yellowing of the fabric after

applying a light fastness

improver.

Some UV absorbers or other

finishing agents can cause

yellowing, especially at high

curing temperatures.

Select a non-yellowing UV

absorber or HALS. Optimize

the curing temperature and

time to minimize thermal

degradation.

Reduced wash fastness after

treatment with light fastness

enhancers.

Some after-treatment agents

can negatively impact other

fastness properties if not

chosen or applied correctly.

Select light fastness improvers

that are compatible with the

dye and fiber system. Always

test for other fastness

properties, such as wash and

crocking fastness, after any

new treatment.

Quantitative Data on Light Fastness Improvement
The following table summarizes the potential improvement in the light fastness of polyester

dyed with Disperse Yellow 163 upon treatment with various light stabilizers. The light fastness

is rated on the Blue Wool scale (1-8), where a higher number indicates better fastness,

according to the ISO 105-B02 standard.[13][14]
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Treatment

Typical

Concentration (%

owf)

Expected Light

Fastness (Blue Wool

Scale)

Improvement

(Points)

Control (Disperse

Yellow 163 on

Polyester)

- 6 -

With Benzotriazole UV

Absorber
2.0 - 4.0 7 1

With Benzophenone

UV Absorber
2.0 - 4.0 6-7 0-1

With Hindered Amine

Light Stabilizer

(HALS)

1.0 - 2.0 7 1

Combination of UV

Absorber and HALS
1.0 + 1.0 7-8 1-2

owf: on weight of fiber

Note: The effectiveness of the treatment can vary depending on the specific product used, the

application method, and the depth of the shade. An improvement of 1-2 points on the Blue

Wool scale is generally observed.[8][9]

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester with Disperse Yellow 163
Objective: To provide a standard procedure for dyeing polyester with Disperse Yellow 163 to

achieve good initial fastness properties.

Materials:

Polyester fabric
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Disperse Yellow 163

Dispersing agent

Acetic acid

High-temperature dyeing apparatus

Procedure:

Prepare the dyebath with a liquor ratio of 10:1.

Add a dispersing agent (e.g., 1 g/L) to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.[6]

Add the predispersed Disperse Yellow 163 (e.g., 1% on weight of fabric).

Introduce the polyester fabric into the dyebath at 60°C.

Raise the temperature to 130°C at a rate of 1.5°C per minute.[6]

Hold the temperature at 130°C for 45-60 minutes to ensure dye penetration and fixation.[6]

Cool the dyebath to 70°C.

Rinse the fabric thoroughly.

Perform a reduction clearing to remove unfixed surface dye.

Protocol 2: Application of a UV Absorber by Exhaust
Method (After-treatment)
Objective: To improve the light fastness of polyester dyed with Disperse Yellow 163 using a

UV absorber.

Materials:

Dyed polyester fabric
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Benzotriazole-based UV absorber

Dispersing agent

Acetic acid

High-temperature dyeing apparatus

Procedure:

Prepare a fresh treatment bath with a liquor ratio of 10:1.

Add a dispersing agent to the bath.

Adjust the pH to 4.5-5.5 with acetic acid.

Add the dispersed UV absorber (e.g., 2-4% on weight of fabric).[2]

Introduce the dyed and rinsed polyester fabric into the bath at 60°C.

Raise the temperature to 120-130°C and hold for 30 minutes.

Cool the bath, rinse the fabric, and dry.

Protocol 3: Light Fastness Testing (ISO 105-B02)
Objective: To evaluate the light fastness of the treated and untreated fabrics.

Materials:

Treated and untreated fabric samples

Blue Wool standard references (1-8)[13][14]

Xenon arc lamp apparatus[13][14]

Grey scale for assessing color change

Procedure:
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Mount the fabric samples and the Blue Wool references on a card.

Expose the samples and references to the light from the xenon arc lamp under specified

conditions of temperature and humidity as per ISO 105-B02.[13][14]

Periodically assess the fading of the samples against the fading of the Blue Wool references.

The light fastness rating is the number of the Blue Wool reference that shows a similar

amount of fading to the sample.
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Caption: Experimental workflow for improving the light fastness of Disperse Yellow 163.
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Caption: Simplified photodegradation pathway of an azo disperse dye like Disperse Yellow
163.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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